[(2S,4R)-4-Tert-butylpiperidin-2-yl]methanamine;dihydrochloride

• IUPAC Name: [(2S,4R)-4-tert-butylpiperidin-2-yl]methanamine;dihydrochloride
• InChI: InChI=1S/C10H22N2.2ClH/c1-10(2,3)8-4-5-12-9(6-8)7-11;;/h8-9,12H,4-7,11H2,1-3H3;2*1H/t8-,9+;;/m1../s1
• InChI Key: DNPYBEIQJRLKBF-BPRGXCPLSA-N
• Canonical SMILES: CC(C)(C)C1CCNC(C1)CN.Cl.Cl
• Isomeric SMILES: CC(C)(C)[C@@H]1CCN[C@@H](C1)CN.Cl.Cl
• Molecular Formula: C10H24Cl2N2
• Molecular Weight: 243.21 g/mol

Description

Synthesis Analysis

While there is no direct information available on the synthesis of “[(2S,4R)-4-Tert-butylpiperidin-2-yl]methanamine;dihydrochloride”, there are related compounds such as “tert-butyl (2S,4R)-4-amino-2-methylpiperidine-1-carboxylate” which have been synthesized. The synthesis of these related compounds might provide insights into potential synthetic routes for “[(2S,4R)-4-Tert-butylpiperidin-2-yl]methanamine;dihydrochloride”.

Scientific Research Applications

• Synthesis of Piperidine Derivatives :

  • The asymmetric synthesis of a series of 2-(1-aminoalkyl) piperidines was achieved using (-)-2-cyano-6-phenyloxazolopiperidine, leading to the production of various piperidine derivatives including [(2S)-2-methylpiperidin-2-yl]methanamine (Froelich et al., 1996).

• Development of Antidepressant Agents :

  • Novel 1-(1-benzoylpiperidin-4-yl)methanamine derivatives were designed as "biased agonists" of serotonin 5-HT1A receptors, showing potential as antidepressant drug candidates (Sniecikowska et al., 2019).

• Magnetic Spectroscopic Applications :

  • Proton magnetic spectroscopic (PMR) determination of diphenhydramine hydrochloride in dosage forms illustrates the application of magnetic resonance in pharmaceutical analysis (Hanna & Lau-cam, 1984).

• Synthesis of Butenafine Analogue :

  • A study on the synthesis of N-(4-(tert-butyl) benzyl)-1-(4-tert-butyl) phenyl)-N-methyl methanaminium chloride, an analogue of butenafine, highlights the chemical versatility of piperidine derivatives (Muhammad et al., 2018).

• Stroke Treatment Advances :

  • Research on tetramethylpyrazine nitrones and quinolylnitrones for stroke treatment showed promising therapeutic applications, with (Z)-N-tert-butyl-1-(3,5,6-trimethylpyrazin-2-yl)methanimine oxide demonstrating potent thrombolytic activity (Marco-Contelles, 2020).

• Photocytotoxicity in Red Light :

  • Iron(III) complexes with phenyl-N,N-bis[(pyridin-2-yl)methyl]methanamine displayed photocytotoxicity in red light and interacted with DNA, indicating potential applications in targeted therapy (Basu et al., 2014).